(3beta,24R,24'R)-fucosterol epoxide

• Molecular Formula: C29H48O2
• Molecular Weight: 428.7 g/mol
• IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-4-[(2R,3R)-3-methyl-2-propan-2-yloxiran-2-yl]butan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C29H48O2/c1-18(2)29(20(4)31-29)16-11-19(3)24-9-10-25-23-8-7-21-17-22(30)12-14-27(21,5)26(23)13-15-28(24,25)6/h7,18-20,22-26,30H,8-17H2,1-6H3/t19-,20-,22+,23+,24-,25+,26+,27+,28-,29-/m1/s1
• InChI Key: XUBCLKHKJZCPFZ-UMKPQZCOSA-N
• Isomeric SMILES: C[C@@H]1[C@@](O1)(CC[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)C(C)C
• SMILES: CC1C(O1)(CCC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)C(C)C

Description

(3beta,24R,24'R)-fucosterol epoxide is a 3beta-hydroxy-Delta(5)-steroid and an epoxy steroid. It derives from a fucosterol.

Scientific Research Applications

1. Biochemical Processes in Insects

• Studies have revealed the importance of fucosterol epoxide in the conversion of sitosterol into cholesterol in insects, particularly in the silkworm Bombyx mori. This process is crucial for the growth and development of silkworm larvae (Fujimoto, Morisaki, & Ikekawa, 1980).
• Another study on the substrate stereospecificity in the metabolism of fucosterol and isofucosterol 24,28-epoxides in Tenebrio molitor, an insect, shows the conversion efficiency of different isomers into cholesterol (Nicotra et al., 1981).

2. Antioxidant and Anti-inflammatory Effects

• Fucosterol has been identified to possess potential antioxidant and anti-inflammatory effects. A study on the protective effects of fucosterol on oxidative stress in HepG2 cells indicates its beneficial properties (Choi et al., 2015).
• Another research demonstrated the anti-inflammatory effects of fucosterol in lipopolysaccharide-induced RAW 264.7 macrophages, suggesting its therapeutic potential in inflammatory conditions (Yoo et al., 2012).

3. Anticancer Properties

• Fucosterol isolated from brown algae, such as Turbinaria ornata, has shown cytotoxicity against various cancer cell lines, indicating its potential use in cancer treatment (Sheu et al., 1997).

4. Anti-diabetic Activities

• The compound has been studied for its anti-diabetic potential, demonstrating significant effects in inhibiting rat lens aldose reductase, a key enzyme involved in diabetic complications (Jung et al., 2013).
• Fucosterol isolated from Pelvetia siliquosa showed considerable anti-diabetic activity in vivo, suggesting its role in diabetes management (Lee et al., 2004).

5. Safety and Toxicity in Medical Applications

• A comprehensive review on the bioactivity, safety, and toxicity of fucosterol from marine macroalgae underscores its potential for pharmaceutical and nutraceutical applications, highlighting the low toxicity in various test models (Meinita et al., 2021).